Cas no 2680798-24-5 (benzyl N-(2-bromophenyl)methyl-N-(1-methylpiperidin-4-yl)carbamate)

• Product Name: benzyl N-(2-bromophenyl)methyl-N-(1-methylpiperidin-4-yl)carbamate
• CAS No: 2680798-24-5
• MF: C₂₁H₂₅BrN₂O₂
• MW: 417.339404821396
• CID: 5626115
• PubChem ID: 165928633
• Update Time: 2025-08-05

benzyl N-(2-bromophenyl)methyl-N-(1-methylpiperidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(2-bromophenyl)methyl]-N-(1-methylpiperidin-4-yl)carbamate
• 2680798-24-5
• EN300-28303840
• benzyl N-(2-bromophenyl)methyl-N-(1-methylpiperidin-4-yl)carbamate

• Inchi： 1S/C21H25BrN2O2/c1-23-13-11-19(12-14-23)24(15-18-9-5-6-10-20(18)22)21(25)26-16-17-7-3-2-4-8-17/h2-10,19H,11-16H2,1H3
• InChI Key： APJCVNZIWXPROC-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CN(C(=O)OCC1C=CC=CC=1)C1CCN(C)CC1

Computed Properties

• Exact Mass: 416.10994g/mol
• Monoisotopic Mass: 416.10994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 32.8Ų

Additional information on benzyl N-(2-bromophenyl)methyl-N-(1-methylpiperidin-4-yl)carbamate

Research Briefing on Benzyl N-(2-bromophenyl)methyl-N-(1-methylpiperidin-4-yl)carbamate (CAS: 2680798-24-5)

Benzyl N-(2-bromophenyl)methyl-N-(1-methylpiperidin-4-yl)carbamate (CAS: 2680798-24-5) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown potential in various pharmacological applications, particularly in the development of targeted therapies. The presence of a bromophenyl group and a methylpiperidinyl moiety suggests its utility in modulating specific biological pathways, making it a subject of interest for researchers exploring new therapeutic agents.

Recent studies have focused on the synthesis and characterization of benzyl N-(2-bromophenyl)methyl-N-(1-methylpiperidin-4-yl)carbamate, with an emphasis on its pharmacokinetic and pharmacodynamic properties. Preliminary data indicate that this compound exhibits moderate bioavailability and stability under physiological conditions, which are critical factors for its potential use in drug development. Furthermore, its interaction with various enzyme systems, particularly those involved in neurotransmitter regulation, has been a key area of investigation.

One of the most promising aspects of this compound is its potential application in neurological disorders. Researchers have hypothesized that the bromophenyl and methylpiperidinyl groups may enable the compound to cross the blood-brain barrier, thereby targeting central nervous system (CNS) receptors. Early in vitro studies have demonstrated its affinity for certain G-protein coupled receptors (GPCRs), which are often implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings suggest that benzyl N-(2-bromophenyl)methyl-N-(1-methylpiperidin-4-yl)carbamate could serve as a scaffold for the development of new CNS-active drugs.

In addition to its neurological applications, this compound has also been explored for its antimicrobial properties. Recent in vitro assays have shown that it exhibits inhibitory activity against a range of bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The mechanism of action appears to involve disruption of microbial cell membrane integrity, although further studies are needed to elucidate the precise molecular interactions. These findings highlight the compound's potential as a lead structure for the development of new antimicrobial agents.

Despite these promising results, several challenges remain in the development of benzyl N-(2-bromophenyl)methyl-N-(1-methylpiperidin-4-yl)carbamate as a therapeutic agent. Issues such as metabolic stability, potential toxicity, and scalability of synthesis need to be addressed in future studies. Ongoing research is focused on optimizing the compound's structure to enhance its efficacy and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, benzyl N-(2-bromophenyl)methyl-N-(1-methylpiperidin-4-yl)carbamate (CAS: 2680798-24-5) represents a promising candidate for further investigation in the fields of neurology and antimicrobial therapy. Its unique chemical structure and preliminary biological activities warrant continued exploration, with the ultimate goal of developing novel therapeutic agents to address unmet medical needs. Future research should prioritize in vivo studies to validate its efficacy and safety profiles, paving the way for potential clinical trials.